molecular formula C6H13ClN2O B8766369 2-Chloro-N-[2-(dimethylamino)ethyl]acetamide

2-Chloro-N-[2-(dimethylamino)ethyl]acetamide

Cat. No. B8766369
M. Wt: 164.63 g/mol
InChI Key: AWXVFQFXKBQHHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-N-[2-(dimethylamino)ethyl]acetamide is a useful research compound. Its molecular formula is C6H13ClN2O and its molecular weight is 164.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-N-[2-(dimethylamino)ethyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-N-[2-(dimethylamino)ethyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-N-[2-(dimethylamino)ethyl]acetamide

Molecular Formula

C6H13ClN2O

Molecular Weight

164.63 g/mol

IUPAC Name

2-chloro-N-[2-(dimethylamino)ethyl]acetamide

InChI

InChI=1S/C6H13ClN2O/c1-9(2)4-3-8-6(10)5-7/h3-5H2,1-2H3,(H,8,10)

InChI Key

AWXVFQFXKBQHHU-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCNC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-chloroacetic acid (214 mg, 2.27 mmol), PyBOP® (1.18, 2.27 mmol), DIEA (1.18 mL, 6.81 mmol) in CH2Cl2 (1 mL) was stirred at RT for 10-15 minutes. This solution of activated acid was added to a suspension of N1,N1-dimethylethane-1,2-diamine (249 μL, 2.27 mmol) and CH2Cl2 (4 mL). The reaction mixture was stirred at RT for 1.5 h. Diluted with more CH2Cl2 and extracted with H2O (3×). Organic layer was dried under Na2SO4 and concentrated in vacuo to give the desired product 2-chloro-N-(2-(dimethylamino)ethyl)acetamide.
Quantity
214 mg
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
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Quantity
1.18 mL
Type
reactant
Reaction Step One
Quantity
1 mL
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solvent
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249 μL
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reactant
Reaction Step Two
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4 mL
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solvent
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Three

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